[6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether

• Molecular Formula: C17H12F2N4OS
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 3-[(4-fluorophenoxy)methyl]-6-[(2-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12F2N4OS/c18-12-5-7-13(8-6-12)24-10-15-20-21-17-23(15)22-16(25-17)9-11-3-1-2-4-14(11)19/h1-8H,9-10H2
• InChI Key: MVBFDAMCASRGCQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F)F

Description

[6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a triazolothiadiazole derivative that has been synthesized using various methods.

Scientific Research Applications

[6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether has been studied extensively for its potential applications in the field of medicine. It has been reported to exhibit various pharmacological activities such as anti-inflammatory, analgesic, and anti-tumor effects. This compound has also been investigated for its potential as an antifungal and antibacterial agent.

Mechanism of Action

The mechanism of action of [6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether is not fully understood. However, studies have suggested that it may exert its pharmacological effects by inhibiting the activity of certain enzymes and receptors in the body. For instance, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that cause inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that [6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether exhibits significant anti-inflammatory and analgesic effects in animal models. It has also been reported to possess anti-tumor activity against certain cancer cell lines. However, the biochemical and physiological effects of this compound in humans are yet to be fully elucidated.

Advantages and Limitations for Lab Experiments

One of the advantages of using [6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether in lab experiments is its potential as a lead compound for the development of new drugs. Its various pharmacological activities make it a promising candidate for the treatment of several diseases. However, its limitations include the lack of information on its toxicity, pharmacokinetics, and pharmacodynamics in humans.

Future Directions

There are several future directions for the study of [6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether. One of the areas that require further investigation is its toxicity profile in humans. Additionally, more studies are needed to elucidate its mechanism of action and pharmacokinetics in humans. Further research is also required to determine its potential as a lead compound for the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of [6-(2-Fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl 4-fluorophenyl ether has been reported in several studies. One of the methods involves the reaction of 4-fluoroaniline with 2-bromoethyl benzyl sulfide in the presence of potassium carbonate and copper(I) iodide to form 4-(2-benzylthioethyl)-fluoroaniline. This intermediate is then reacted with 2-mercapto-5-nitro-1,3,4-thiadiazole in the presence of sodium ethoxide to form the desired product.